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Abstract
YM-254890 is a potent and highly selective cyclic depsipeptide inhibitor of the Gαq/11

subfamily of G proteins.[1] Isolated from Chromobacterium sp., it has become an invaluable

tool for studying G protein-coupled receptor (GPCR) signaling pathways.[1][2] YM-254890
functions by stabilizing the inactive GDP-bound state of the Gαq subunit, effectively preventing

its activation by GPCRs and halting downstream signal transduction.[1][3] Its complexity and

limited availability from natural sources have spurred efforts in total synthesis, providing a

renewable supply for research and a platform for developing novel analogs.[1] This document

provides an overview of its mechanism of action, biological activity, and a representative

protocol for its total synthesis for research applications.

Mechanism of Action: Gαq/11 Signaling Inhibition
Heterotrimeric G proteins, composed of α, β, and γ subunits, are crucial mediators of GPCR

signaling.[1] The Gq/11 family, when activated, stimulates phospholipase C-β (PLC-β), leading

to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium

(Ca²⁺), while DAG activates protein kinase C (PKC), culminating in various cellular responses.

YM-254890 exerts its inhibitory effect by binding to a hydrophobic pocket at the interface of the

Ras-like and α-helical domains of the Gαq subunit.[1][3] This binding event prevents the
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conformational changes necessary for the exchange of GDP for GTP, thereby locking the G

protein in its inactive heterotrimeric state.[3][4][5] Recent studies suggest YM-254890 acts as a

"molecular glue" or "allosteric adhesive," enhancing the interaction between the Gα and Gβγ

subunits, further stabilizing the inactive complex.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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